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morpholinobenzenecarboxylic acid

Cat. No.: B1269895 Get Quote

An In-Depth Technical Guide to 5-Amino-2-
morpholinobenzenecarboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Amino-2-morpholinobenzenecarboxylic acid is a synthetic organic compound with

significant potential in medicinal chemistry. Its structure, featuring a benzoic acid moiety

substituted with both an amino and a morpholino group, positions it as a valuable building block

for the synthesis of novel pharmaceutical agents. This technical guide provides a

comprehensive overview of the known physical and chemical properties of 5-Amino-2-
morpholinobenzenecarboxylic acid, alongside detailed hypothetical and analogous

experimental protocols for its synthesis, purification, and analysis. Furthermore, it explores its

potential role as an intermediate in the development of kinase inhibitors and anti-inflammatory

drugs, postulating its interaction with relevant signaling pathways.

Chemical and Physical Properties
Precise experimental data for the physical properties of 5-Amino-2-
morpholinobenzenecarboxylic acid are not readily available in public literature. The following

table summarizes its basic chemical identifiers and includes predicted values for key physical
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properties. These predictions are based on computational models and data from structurally

similar compounds.

Property Value Source

IUPAC Name
5-Amino-2-morpholinobenzoic

acid
N/A

CAS Number 65989-45-9 [1][2]

Molecular Formula C₁₁H₁₄N₂O₃ [2]

Molecular Weight 222.24 g/mol [2]

Canonical SMILES
C1COCCN1C2=C(C=C(C=C2)

N)C(=O)O
[1]

Predicted Melting Point 180-190 °C N/A

Predicted Boiling Point > 400 °C (decomposes) N/A

Predicted pKa (acidic) ~4.5 (Carboxylic Acid) N/A

Predicted pKa (basic)

~5.0 (Aniline-like Amino

Group), ~7.5 (Morpholine

Nitrogen)

N/A

Predicted Solubility

Sparingly soluble in water;

Soluble in DMSO and

methanol.

N/A

Appearance
Off-white to light brown powder

(predicted)
N/A

Synthesis and Purification
A definitive, published experimental protocol for the synthesis of 5-Amino-2-
morpholinobenzenecarboxylic acid is not currently available. However, based on established

organic chemistry principles and synthetic routes for analogous compounds, a plausible

synthetic pathway can be proposed.
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Proposed Synthetic Route
A potential synthesis could involve a nucleophilic aromatic substitution reaction followed by the

reduction of a nitro group. The logical starting materials would be 2-fluoro-5-nitrobenzoic acid

and morpholine.

Starting Materials:
2-fluoro-5-nitrobenzoic acid

and Morpholine
Nucleophilic Aromatic Substitution Intermediate:

2-morpholino-5-nitrobenzoic acid
Nitro Group Reduction

(e.g., with SnCl2/HCl or H2/Pd-C)
Final Product:

5-Amino-2-morpholinobenzenecarboxylic acid

5-Amino-2-morpholinobenzenecarboxylic Acid Sample

NMR Spectroscopy
(¹H and ¹³C)

Mass Spectrometry
(ESI-MS) HPLC Analysis

Structural Confirmation Molecular Weight
Determination Purity Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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